Cas no 599-85-9 (4-chloro-3-methylphenyl 4-methylbenzenesulfonate)

• Product Name: 4-chloro-3-methylphenyl 4-methylbenzenesulfonate
• CAS No: 599-85-9
• MF: C₁₄H₁₃ClO₃S
• MW: 296.769222021103
• CID: 1617933
• PubChem ID: 220702
• Update Time: 2025-11-02

4-chloro-3-methylphenyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methylphenyl 4-methylbenzenesulfonate
• EN300-7321278
• DTXSID50975310
• NSC-3794
• 599-85-9
• NSC3794
• NSC-97268
• SCHEMBL17355706
• AKOS008680074
• 4-Chloro-3-methylphenyl 4-methylbenzene-1-sulfonate
• NSC97268

• Inchi： 1S/C14H13ClO3S/c1-10-3-6-13(7-4-10)19(16,17)18-12-5-8-14(15)11(2)9-12/h3-9H,1-2H3
• InChI Key： CGPJEKIQZSYWLP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 296.02749
• Monoisotopic Mass: 296.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 4-chloro-3-methylphenyl 4-methylbenzenesulfonate

Comprehensive Overview of 4-chloro-3-methylphenyl 4-methylbenzenesulfonate (CAS No. 599-85-9): Properties, Applications, and Industry Insights

4-chloro-3-methylphenyl 4-methylbenzenesulfonate (CAS No. 599-85-9) is a specialized organic compound widely recognized in the chemical and pharmaceutical industries. This sulfonate ester, featuring a chloro-methylphenyl group linked to a 4-methylbenzenesulfonate moiety, exhibits unique physicochemical properties that make it valuable for synthetic applications. Its molecular structure, C₁₄H₁₃ClO₃S, combines aromatic and sulfonate functionalities, enabling versatile reactivity in organic transformations.

In recent years, the demand for sulfonate esters like 4-chloro-3-methylphenyl 4-methylbenzenesulfonate has surged due to their role as intermediates in agrochemicals, dyes, and pharmaceutical synthesis. Researchers frequently search for "sulfonate ester applications" or "CAS 599-85-9 solubility," reflecting growing interest in its practical uses. The compound’s stability under moderate conditions and compatibility with polar solvents (e.g., acetone, DMF) further enhance its utility in lab-scale and industrial processes.

From an environmental perspective, 4-chloro-3-methylphenyl 4-methylbenzenesulfonate aligns with the "green chemistry" trend, as its synthesis often employs catalytic methods to minimize waste. Questions like "how to degrade sulfonate esters safely" highlight user concerns about sustainability, prompting innovations in biodegradation techniques. Analytical methods such as HPLC and GC-MS are commonly employed to quantify this compound, addressing queries like "CAS 599-85-9 detection methods."

The pharmaceutical industry leverages 4-chloro-3-methylphenyl 4-methylbenzenesulfonate as a precursor for active ingredients, particularly in antimicrobial and anti-inflammatory agents. Searches for "sulfonate derivatives in drug design" underscore its relevance. Its electron-withdrawing sulfonate group facilitates nucleophilic substitutions, a feature exploited in patented synthetic routes. Regulatory compliance, such as REACH registration, ensures its safe handling, addressing "CAS 599-85-9 safety data" inquiries.

Emerging applications include its use in advanced material science, where its aromatic structure contributes to polymer stabilization. Discussions on "high-performance additives" often reference sulfonates like this compound. Future research may explore its potential in "bio-based solvents" or "catalysis," aligning with circular economy goals. For suppliers and buyers, keywords like "4-chloro-3-methylphenyl 4-methylbenzenesulfonate supplier" or "bulk pricing CAS 599-85-9" drive commercial interest.

In summary, 4-chloro-3-methylphenyl 4-methylbenzenesulfonate (CAS No. 599-85-9) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted roles—from drug synthesis to sustainable materials—answer pressing industry questions while adhering to safety and environmental standards. Continuous exploration of its properties ensures its relevance in evolving scientific and industrial landscapes.